(E)-3-(((2-chloro-4-nitrophenyl)imino)methyl)-2-((furan-2-ylmethyl)amino)-9-methyl-4H-pyrido[1,2-a]pyrimidin-4-one

• IUPAC Name: 3-[(2-chloro-4-nitrophenyl)iminomethyl]-2-(furan-2-ylmethylamino)-9-methylpyrido[1,2-a]pyrimidin-4-one
• InChI: InChI=1S/C21H16ClN5O4/c1-13-4-2-8-26-20(13)25-19(24-11-15-5-3-9-31-15)16(21(26)28)12-23-18-7-6-14(27(29)30)10-17(18)22/h2-10,12,24H,11H2,1H3
• InChI Key: CKOHHFPJOKSVKB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CN2C1=NC(=C(C2=O)C=NC3=C(C=C(C=C3)[N+](=O)[O-])Cl)NCC4=CC=CO4
• Molecular Formula: C21H16ClN5O4
• Molecular Weight: 437.8 g/mol

Description

(E)-3-(((2-chloro-4-nitrophenyl)imino)methyl)-2-((furan-2-ylmethyl)amino)-9-methyl-4H-pyrido[1,2-a]pyrimidin-4-one is a useful research compound. Its molecular formula is C21H16ClN5O4 and its molecular weight is 437.84. The purity is usually 95%.
BenchChem offers high-quality (E)-3-(((2-chloro-4-nitrophenyl)imino)methyl)-2-((furan-2-ylmethyl)amino)-9-methyl-4H-pyrido[1,2-a]pyrimidin-4-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about (E)-3-(((2-chloro-4-nitrophenyl)imino)methyl)-2-((furan-2-ylmethyl)amino)-9-methyl-4H-pyrido[1,2-a]pyrimidin-4-one including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Biological Activity

Several studies have focused on synthesizing derivatives of pyrimidine, furan, and pyrido compounds to evaluate their biological activities. For instance, novel pyrazolopyrano[oxazines and pyrimidinones derivatives have been synthesized using 6-amino-4-(2-chloro-5-nitrophenyl)-3-methyl-1,4-dihydropyrano[2,3-c]pyrazole-5-carbonitrile as a building block. These compounds were tested for antimicrobial activities, indicating the potential of such derivatives as antimicrobial agents (El-ziaty et al., 2016).

Antitumor and Antimalarial Activity

Research on pyrido and pyrimidinone derivatives has also explored their antitumor and antimalarial activities. Studies on new amino derivatives of pyrido3′,2′:4,5thieno[3,2-d]pyrimidines have shown pronounced antitumor activity in vitro, highlighting the therapeutic potential of these compounds in cancer treatment (Sirakanyan et al., 2019). Additionally, derivatives with antimalarial properties have been developed, demonstrating efficacy against resistant strains of parasites and suggesting their utility in managing malaria (Werbel et al., 1986).